Cas no 346408-24-0 (3,4-Piperidinediol,5-(hydroxymethyl)-, (3S,4R,5R)-)

• Product name: 3,4-Piperidinediol,5-(hydroxymethyl)-, (3S,4R,5R)-
• CAS No: 346408-24-0
• MF: C₆H₁₃NO₃
• MW: 147.17232
• CID: 302641
• PubChem ID: 10844524

3,4-Piperidinediol,5-(hydroxymethyl)-, (3S,4R,5R)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Piperidinediol,5-(hydroxymethyl)-, (3S,4R,5R)-
• 3,4-Piperidinediol,5-(hydroxymethyl)-,(3S,4R,5R)-(9CI)
• (3S,4R,5R)-5-(Hydroxymethyl)piperidine-3,4-diol
• BDBM50350761
• CHEMBL1818321
• 346408-24-0

• Inchi： InChI=1S/C6H13NO3/c8-3-4-1-7-2-5(9)6(4)10/h4-10H,1-3H2
• InChI Key： QPYJXFZUIJOGNX-UHFFFAOYSA-N
• SMILES： OCC1CNCC(O)C1O

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 72.7A^2

Experimental Properties

• PSA: 72.72